Cas no 213476-12-1 (Lansoprazole N-Oxide)

• Product Name: Lansoprazole N-Oxide
• CAS No: 213476-12-1
• MF: C₁₆H₁₄F₃N₃O₃S
• MW: 385.360872745514
• MDL: MFCD22380629
• CID: 854382
• PubChem ID: 23656863
• Update Time: 2025-11-01

Lansoprazole N-Oxide Chemical and Physical Properties

Names and Identifiers

• Lansoprazole N-Oxide
• 1H-Benzimidazole, 2-[[[3-methyl-1-oxido-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
• 2-[[3-methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-1-ium-2-yl]methylsulfinyl]-1H-benzimidazole
• LANSOPRAZOLE EP IMPURITY A (""N-OXIDE"")
• UNII-51C3Z1Q9J3
• 2-(((1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide
• Lansoprazole Imp. A
• SCHEMBL13841008
• 2-[(RS)-[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl]sulphinyl]-1H-benzimidazole (Lansoprazole N-Oxide)
• 213476-12-1
• 1346604-20-3
• Lansoprazole EP Impurity A
• LANSOPRAZOLE IMPURITY A [EP IMPURITY]
• AS-82621
• 1H-BENZIMIDAZOLE, 2-(((3-METHYL-1-OXIDO-4-(2,2,2-TRIFLUOROETHOXY)-2-PYRIDINYL)METHYL)SULFINYL)-
• LansoprazoleN-oxide
• 2-[(RS)-[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl]sulphinyl]-1H-benzimidazole; Lansoprazole Imp. A (EP); Lansoprazole N-Oxide; Lansoprazole Impurity A
• LANSOPRAZOLE IMPURITY, LANSOPRAZOLE N-OXIDE- [USP IMPURITY]
• 2-((RS)-((3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-YL)METHYL)SULFINYL)-1H-BENZIMIDAZOLE
• Lansoprazole-d4N-Oxide
• BCP17470
• F19338
• OBGHBYDDJGHGNS-UHFFFAOYSA-N
• EN300-20041979
• A1-03883
• 2-[(1H-1,3-BENZODIAZOLE-2-SULFINYL)METHYL]-3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-1-IUM-1-OLATE
• Q27260891
• 51C3Z1Q9J3

• MDL： MFCD22380629
• Inchi： 1S/C16H14F3N3O3S/c1-10-13(22(23)7-6-14(10)25-9-16(17,18)19)8-26(24)15-20-11-4-2-3-5-12(11)21-15/h2-7H,8-9H2,1H3,(H,20,21)
• InChI Key： OBGHBYDDJGHGNS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)(CC1C(C)=C(C=C[N+]=1[O-])OCC(F)(F)F)=O

Computed Properties

• Exact Mass: 385.07100
• Monoisotopic Mass: 385.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-200 ºC (dec.)
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 99.65000
• LogP: 4.41440

Lansoprazole N-Oxide Security Information

• Safety Instruction： 24/25

Additional information on Lansoprazole N-Oxide

Introduction to Lansoprazole N-Oxide (CAS No: 213476-12-1)

Lansoprazole N-Oxide, with the chemical identifier CAS No: 213476-12-1, is a significant derivative of the widely recognized proton pump inhibitor (PPI), Lansoprazole. This compound has garnered considerable attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. As a member of the benzimidazole class, Lansoprazole N-Oxide exhibits distinct pharmacokinetic and pharmacodynamic characteristics that make it a subject of intense research interest.

The synthesis of Lansoprazole N-Oxide involves the introduction of an oxygen atom at the nitrogen position of the lansoprazole molecule. This modification not only alters its chemical reactivity but also influences its biological activity. The compound has been studied for its role in modulating gastric acid secretion, a mechanism that is central to the treatment of various gastrointestinal disorders. Unlike its parent compound, Lansoprazole N-Oxide demonstrates a different spectrum of interactions with biological targets, which may offer novel therapeutic advantages.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural-activity relationships (SAR) of Lansoprazole N-Oxide. These studies have highlighted its potential as a lead compound for developing new therapeutic agents with improved efficacy and reduced side effects. The compound's ability to interact with specific enzymes and receptors has been explored in detail, revealing pathways that could be exploited for treating conditions beyond gastric acid-related disorders.

The pharmacological profile of Lansoprazole N-Oxide has been compared with that of other PPIs, including omeprazole and pantoprazole. Research indicates that while it shares similar mechanisms of action, such as inhibiting H+/K+-ATPase, it may exhibit differences in binding affinity and metabolic stability. These differences could be pivotal in determining its clinical utility and potential for combination therapies. The compound's stability under various physiological conditions has also been a focus of investigation, as it directly impacts its bioavailability and therapeutic efficacy.

One of the most intriguing aspects of Lansoprazole N-Oxide is its potential role in drug development pipelines. Preclinical studies have suggested that it may possess properties conducive to treating not only gastrointestinal issues but also other conditions such as neurodegenerative diseases and inflammatory disorders. The benzimidazole core structure is known for its versatility in medicinal chemistry, and modifications like those seen in Lansoprazole N-Oxide often lead to compounds with novel biological activities.

The synthesis methodologies for producing high-purity Lansoprazole N-Oxide have been refined over time, ensuring that pharmaceutical-grade material can be obtained efficiently. Modern synthetic routes often involve catalytic oxidation processes that minimize byproduct formation and maximize yield. These advancements are crucial for scaling up production while maintaining stringent quality control standards. The availability of reliable synthetic protocols has enabled researchers to conduct more extensive studies on the compound's properties and applications.

The regulatory landscape for approving new pharmaceuticals like Lansoprazole N-Oxide is rigorous but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing processes before granting approval for clinical use. The ongoing research into this compound aims to gather such data systematically, ensuring that any future applications are supported by robust scientific evidence. This includes toxicological studies, pharmacokinetic evaluations, and clinical trials designed to assess its therapeutic potential.

In conclusion, Lansoprazole N-Oxide (CAS No: 213476-12-1) represents a promising area of research within the pharmaceutical industry. Its unique structural features and potential therapeutic applications make it a valuable compound for further investigation. As research continues to uncover new insights into its pharmacological properties, it is likely that new uses for this derivative will emerge, offering patients additional treatment options for various health conditions.